Cas no 2725791-29-5 (cis-8-Tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid)

Technical Introduction: cis-8-Tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid is a specialized spirocyclic compound featuring a unique structural framework combining a Boc-protected amine and a carboxylic acid functionality. Its rigid spiro[3.5]nonane core enhances conformational stability, making it valuable for applications in medicinal chemistry and drug discovery. The Boc group provides orthogonal protection for the amine, enabling selective deprotection under mild acidic conditions. The carboxylic acid moiety offers versatility for further derivatization, such as amide coupling or esterification. This compound is particularly useful as a building block for synthesizing constrained peptidomimetics or heterocyclic scaffolds, where its spirocyclic architecture can influence bioavailability and target binding. High purity and well-defined stereochemistry ensure reproducibility in research applications.

cis-8-Tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid structure

2725791-29-5 structure

Product Name:cis-8-Tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid

CAS No:2725791-29-5

MF:C₁₃H₂₁NO₅

MW:271.309544324875

MDL:MFCD34566887

CID:5307077

PubChem ID:56962179

Update Time:2025-05-28

cis-8-Tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-(1,1-Dimethylethyl) cis-5-oxa-8-azaspiro[3.5]nonane-2,8-dicarboxylate
- cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid
- 1250999-58-6
- 2725791-29-5
- 8-Boc-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid
- cis-8-Boc-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid
- PS-17768
- 8-[(tert-Butoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid
- D97109
- E77394
- Rel-(2r,4r)-8-(tert-butoxycarbonyl)-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid
- MFCD34566887
- 8-(tert-butoxycarbonyl)-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid
- cis-8-(tert-Butoxycarbonyl)-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid
- cis-8-Tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid
- MDL： MFCD34566887
- Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-4-5-18-13(8-14)6-9(7-13)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
- InChI Key： SNQOPXQCPPPDIW-UHFFFAOYSA-N
- SMILES： O1CCN(C(=O)OC(C)(C)C)CC21CC(C(=O)O)C2

Computed Properties

Exact Mass: 271.14197277g/mol
Monoisotopic Mass: 271.14197277g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 76.1Å²

Experimental Properties

Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 421.6±45.0 °C(Predicted)
pka: 4.35±0.20(Predicted)

cis-8-Tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1101762-1G	cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid	2725791-29-5	97%	1g	$1495	2024-07-21
eNovation Chemicals LLC	Y1101762-5G	cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid	2725791-29-5	97%	5g	$4540	2024-07-21
eNovation Chemicals LLC	Y1101762-10G	cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid	2725791-29-5	97%	10g	$6645	2023-09-03
Aaron	AR027OSN-500mg	cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid	2725791-29-5	97%	500mg	$918.00	2025-02-13
Aaron	AR027OSN-1g	cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid	2725791-29-5	97%	1g	$1377.00	2025-02-13
eNovation Chemicals LLC	Y1101762-100mg	cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid	2725791-29-5	97%	100mg	$445	2024-07-21
eNovation Chemicals LLC	Y1101762-250mg	cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid	2725791-29-5	97%	250mg	$595	2024-07-21
eNovation Chemicals LLC	Y1101762-500mg	cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid	2725791-29-5	97%	500mg	$995	2024-07-21
1PlusChem	1P027OKB-100mg	cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid	2725791-29-5	95%	100mg	$417.00	2024-05-08
1PlusChem	1P027OKB-250mg	cis-8-tert-butoxycarbonyl-5-oxa-8-azaspiro[3.5]nonane-2-carboxylic acid	2725791-29-5	95%	250mg	$573.00	2024-05-08